Cas no 103808-65-7 (2-(3-Iodophenoxy)-N,N-dimethylethanamine)

• Product Name: 2-(3-Iodophenoxy)-N,N-dimethylethanamine
• CAS No: 103808-65-7
• MF: C₁₀H₁₄INO
• MW: 291.12873506546
• CID: 5526235
• Update Time: 2025-10-31

2-(3-Iodophenoxy)-N,N-dimethylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Iodophenoxy)-N,N-dimethylethanamine

• Inchi： 1S/C10H14INO/c1-12(2)6-7-13-10-5-3-4-9(11)8-10/h3-5,8H,6-7H2,1-2H3
• InChI Key： CEODWADPMNFDKX-UHFFFAOYSA-N
• SMILES： C(N(C)C)COC1=CC=CC(I)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3-Iodophenoxy)-N,N-dimethylethanamine

Chemical Profile of 2-(3-Iodophenoxy)-N,N-dimethylethanamine (CAS No. 103808-65-7)

2-(3-Iodophenoxy)-N,N-dimethylethanamine, identified by its Chemical Abstracts Service (CAS) number 103808-65-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif comprising an iodine-substituted phenyl ring connected to an N,N-dimethylaminoethyl moiety, presents intriguing possibilities for further chemical manipulation and biological evaluation.

The molecular structure of 2-(3-Iodophenoxy)-N,N-dimethylethanamine consists of a benzene ring substituted at the 3-position with an iodine atom, linked via an oxygen atom to an N,N-dimethylated ethylamine group. This configuration endows the molecule with distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The presence of the iodine atom at the para position relative to the phenoxy group enhances its utility as a synthetic handle, facilitating further functionalization through cross-coupling reactions such as Suzuki or Stille couplings.

In recent years, there has been a growing interest in exploring the pharmacological potential of iodinated aromatic compounds. The iodine atom not only serves as a reactive site for synthetic transformations but also exerts significant influence on the biological activity of the molecule. Studies have demonstrated that iodinated aromatic rings can modulate receptor binding affinities and metabolic stability, making them attractive candidates for drug development. The N,N-dimethylamino group contributes to lipophilicity and basicity, which are critical parameters in determining drug-like properties such as solubility, membrane permeability, and interaction with biological targets.

Current research in medicinal chemistry has highlighted the significance of 2-(3-Iodophenoxy)-N,N-dimethylethanamine as a building block for designing novel therapeutic agents. Its structural features make it amenable to derivatization into more complex scaffolds with enhanced pharmacological activity. For instance, modifications at the amino group or the phenolic oxygen could lead to compounds with improved binding affinity to specific enzymes or receptors involved in disease pathways.

One notable area of investigation involves the exploration of 2-(3-Iodophenoxy)-N,N-dimethylethanamine as a precursor in the synthesis of kinase inhibitors. Kinases play pivotal roles in cellular signaling cascades and are frequently implicated in various diseases, including cancer. By leveraging its reactive iodine moiety, researchers can introduce this compound into libraries of small molecules for high-throughput screening (HTS) to identify potent kinase inhibitors. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory activity against certain kinases, warranting further optimization and validation.

Another emerging application lies in the field of immunomodulation. The unique structural features of 2-(3-Iodophenoxy)-N,N-dimethylethanamine have prompted investigations into its potential as an immunoregulatory agent. Compounds with similar structural motifs have been reported to modulate immune responses by interacting with immune cell surface receptors or intracellular signaling pathways. Further research is needed to elucidate the precise mechanisms by which this compound exerts its effects on immune cells, but early findings are encouraging.

The synthesis of 2-(3-Iodophenoxy)-N,N-dimethylethanamine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation of a phenol derivative followed by nucleophilic substitution with dimethylamine or its derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, 2-(3-Iodophenoxy)-N,N-dimethylethanamine (CAS No. 103808-65-7) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for designing novel bioactive molecules targeting various disease pathways. As synthetic techniques continue to evolve and our understanding of biological systems deepens, compounds like this are poised to play an increasingly important role in drug discovery and development.